4-(hydroxymethyl)piperidine-1-carboxamide

• IUPAC Name: 4-(hydroxymethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C7H14N2O2/c8-7(11)9-3-1-6(5-10)2-4-9/h6,10H,1-5H2,(H2,8,11)
• InChI Key: SHTIUFVGSVRXIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C(=O)N
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.20 g/mol

Description

4-(hydroxymethyl)piperidine-1-carboxamide is a cyclic secondary amine. It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms.

Synthesis Analysis

The synthesis of piperidine-4-carboxamide derivatives involves amino-dechlorination and amino-dealkoxylation reactions. The structure of the analogues is confirmed by different techniques such as IR and 1H NMR.

Molecular Structure Analysis

The molecular structure of 4-(hydroxymethyl)piperidine-1-carboxamide is represented by the empirical formula C6H13NO. The molecular weight is 115.17.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The boiling point of 4-(hydroxymethyl)piperidine-1-carboxamide is 118-120 °C/10 mmHg and the melting point is 55-59 °C.

Scientific Research Applications

Drug Synthesis and Development

4-(hydroxymethyl)piperidine-1-carboxamide: is a valuable intermediate in the synthesis of various pharmaceutical compounds. . This compound can be used to create novel therapeutic agents, including:

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Organic Synthesis

In organic chemistry, 4-(hydroxymethyl)piperidine-1-carboxamide serves as a versatile building block. It can undergo various chemical reactions, such as:

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Agricultural Chemistry

Piperidine derivatives, including 4-(hydroxymethyl)piperidine-1-carboxamide, can be utilized in the development of agrochemicals. These compounds can be transformed into:

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Material Science

In the field of material science, this compound’s derivatives can contribute to the creation of new materials with unique properties, such as:

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Environmental Applications

The environmental sector can benefit from the applications of 4-(hydroxymethyl)piperidine-1-carboxamide in:

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Biomedical Research

This compound is also instrumental in biomedical research, where it can be used for:

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Mechanism of Action

Target of Action

Piperidine derivatives have been reported to have a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

It’s worth noting that piperidine derivatives have been reported to have various pharmacological applications .

Biochemical Pathways

Piperidine derivatives have been reported to have various pharmacological applications .

Safety and Hazards

4-(hydroxymethyl)piperidine-1-carboxamide is classified as a combustible, corrosive hazardous material. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years, indicating that the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.